Cas no 34941-89-4 (2-Chloro-4,6-difluoropyridine)

• Product Name: 2-Chloro-4,6-difluoropyridine
• CAS No: 34941-89-4
• MF: C₅H₂ClF₂N
• MW: 149.525887012482
• CID: 4902362
• Update Time: 2025-04-23

2-Chloro-4,6-difluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4,6-difluoropyridine
• Pyridine, 2-chloro-4,6-difluoro-
• FC1=NC(=CC(=C1)F)Cl

• Inchi： 1S/C5H2ClF2N/c6-4-1-3(7)2-5(8)9-4/h1-2H
• InChI Key： JXEFDEPVKNFTMR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-4,6-difluoropyridine

2-Chloro-4,6-difluoropyridine (CAS No. 34941-89-4): Properties, Applications, and Market Insights

2-Chloro-4,6-difluoropyridine (CAS No. 34941-89-4) is a halogenated pyridine derivative that has gained significant attention in the field of organic synthesis and pharmaceutical intermediates. This compound, characterized by its unique chloro-difluoro substitution pattern, serves as a versatile building block for various chemical transformations. With the increasing demand for fluorinated heterocycles in drug discovery and material science, 2-Chloro-4,6-difluoropyridine has emerged as a valuable reagent for researchers and industrial chemists alike.

The molecular structure of 2-Chloro-4,6-difluoropyridine features a pyridine ring substituted with one chlorine atom at the 2-position and two fluorine atoms at the 4- and 6-positions. This specific arrangement of halogen atoms creates an electron-deficient aromatic system that is highly reactive towards nucleophilic aromatic substitution (SNAr) reactions. The presence of both chlorine and fluorine atoms offers distinct reactivity patterns, making this compound particularly useful for selective functionalization in synthetic chemistry. Recent studies have highlighted its potential in creating novel agrochemicals and pharmaceutical intermediates, especially in the development of crop protection agents and small molecule therapeutics.

In pharmaceutical applications, 2-Chloro-4,6-difluoropyridine serves as a key intermediate for the synthesis of various biologically active compounds. The fluorine atoms in particular contribute to enhanced metabolic stability and bioavailability of drug candidates, addressing one of the most pressing challenges in modern medicinal chemistry. Researchers have utilized this compound in the development of kinase inhibitors and antiviral agents, capitalizing on its ability to introduce fluorine atoms into complex molecular architectures. The growing interest in fluorine-containing drugs, which currently represent about 30% of all newly approved pharmaceuticals, has further increased the demand for specialized intermediates like 2-Chloro-4,6-difluoropyridine.

Beyond pharmaceuticals, 2-Chloro-4,6-difluoropyridine finds applications in material science and electronic chemicals. Its unique electronic properties make it suitable for the synthesis of organic semiconductors and liquid crystal materials. The compound's ability to modify electronic characteristics through halogen bonding interactions has attracted attention in the development of OLED materials and organic photovoltaic devices. As the push for more sustainable energy solutions intensifies, the role of such specialized intermediates in green technology development becomes increasingly important.

The synthesis of 2-Chloro-4,6-difluoropyridine typically involves halogen exchange reactions or direct fluorination of appropriate pyridine precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing emphasis on sustainable chemical production. Recent advancements in continuous flow chemistry have shown promise for the safer and more efficient production of such halogenated compounds, addressing both economic and environmental concerns.

From a market perspective, the demand for 2-Chloro-4,6-difluoropyridine has shown steady growth, particularly in regions with strong pharmaceutical innovation ecosystems. The Asia-Pacific market has emerged as a significant consumer, driven by expanding contract research organizations and generic drug manufacturing capabilities. Quality standards for this compound typically require high purity levels (>98%), with strict control over isomeric impurities and residual solvents, reflecting its importance in sensitive applications.

Storage and handling of 2-Chloro-4,6-difluoropyridine require standard precautions for halogenated compounds, including protection from moisture and storage in well-sealed containers under inert atmosphere. While not classified as highly hazardous, proper laboratory safety protocols should always be followed when working with this material. The compound's stability profile makes it suitable for long-term storage under appropriate conditions, an important consideration for inventory management in research and production settings.

Recent scientific literature highlights several innovative applications of 2-Chloro-4,6-difluoropyridine derivatives. In one notable example, researchers developed a series of fluorinated liquid crystals with enhanced dielectric properties for display applications. Another study demonstrated its utility in constructing metal-organic frameworks (MOFs) with unique gas adsorption characteristics. These diverse applications underscore the compound's versatility and its growing importance across multiple scientific disciplines.

For researchers considering 2-Chloro-4,6-difluoropyridine for their projects, several factors should be considered. The compound's reactivity can be fine-tuned by adjusting reaction conditions, with the chlorine position typically being more reactive than the fluorine sites in nucleophilic aromatic substitution. Recent methodological advances have expanded the toolbox available for modifying this scaffold, including cross-coupling reactions and C-H functionalization approaches. These developments have made 2-Chloro-4,6-difluoropyridine an even more attractive starting material for complex molecule construction.

Looking to the future, 2-Chloro-4,6-difluoropyridine is poised to maintain its relevance in chemical research and development. The ongoing expansion of fluorine chemistry applications, coupled with advances in catalytic fluorination methodologies, suggests continued interest in this and related compounds. As sustainability becomes increasingly central to chemical innovation, the development of more efficient synthetic routes to 2-Chloro-4,6-difluoropyridine will likely remain an active area of investigation.

In conclusion, 2-Chloro-4,6-difluoropyridine (CAS No. 34941-89-4) represents a valuable synthetic intermediate with wide-ranging applications in pharmaceuticals, materials science, and specialty chemicals. Its unique combination of halogen substituents offers distinct reactivity patterns that continue to find new applications in cutting-edge research. As the chemical industry evolves to meet the challenges of drug discovery and sustainable technology development, compounds like 2-Chloro-4,6-difluoropyridine will undoubtedly play an important role in enabling scientific and technological advancements.